Cas no 2361636-27-1 (5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1))

• Product Name: 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1)
• CAS No: 2361636-27-1
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6291359
• Update Time: 2025-10-28

5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1)

• Inchi： 1S/C7H13NO2.ClH/c9-6-2-1-3-10-7(6)4-8-5-7;/h6,8-9H,1-5H2;1H
• InChI Key： KHCKCAKZHVQZJH-UHFFFAOYSA-N
• SMILES： OC1CCCOC21CNC2.Cl

Additional information on 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1)

5-Oxa-2-azaspiro[3.5]nonan-9-ol, Hydrochloride (1:1): A Comprehensive Overview

5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) (CAS No. 2361636-27-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of an oxo group, offers a promising scaffold for the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) is defined by a spirocyclic framework with an oxygen atom at the 5-position and a nitrogen atom at the 2-position. The presence of the hydroxyl group at the 9-position and the hydrochloride salt form contribute to its unique physicochemical properties. These properties make it an attractive candidate for various medicinal applications, particularly in the development of central nervous system (CNS) modulators and anti-inflammatory agents.

Recent studies have highlighted the potential of 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). This finding suggests its potential use in the treatment of depression and anxiety disorders. The spirocyclic structure provides enhanced stability and bioavailability, which are crucial factors for effective drug delivery.

In addition to its SSRI activity, 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) has shown promising anti-inflammatory properties. Research conducted by a team at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate its potential utility in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) involves several well-defined steps. One common approach is to start with a suitable cyclic amine precursor, which is then subjected to ring-opening reactions followed by cyclization to form the spirocyclic core. The introduction of the oxo group and the hydroxyl group can be achieved through selective oxidation and reduction reactions, respectively. The final step involves converting the free base to its hydrochloride salt form to enhance solubility and stability.

The pharmacokinetic profile of 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has demonstrated low toxicity in animal models, further supporting its safety profile for clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) in various therapeutic indications. Early-phase trials have reported positive outcomes in terms of tolerability and pharmacodynamic effects. These results are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-Oxa-2-azaspiro[3.5]nonan-9-ol, hydrochloride (1:1) (CAS No. 2361636-27-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various conditions.